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Compound of Interest

4-Bromo-2-chloro-1-
Compound Name:
propoxybenzene

Cat. No.: B1290242

An In-depth Technical Guide to 4-Bromo-2-chloro-1-
propoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 4-Bromo-2-chloro-1-propoxybenzene is limited in
publicly accessible literature. The information presented herein is a combination of available
data for the compound and extrapolated properties based on its structural analogs, such as 4-
bromo-2-chlorophenol and other halogenated alkoxybenzenes.

Introduction

4-Bromo-2-chloro-1-propoxybenzene is a halogenated aromatic ether. Its structure, featuring
a benzene ring substituted with bromine, chlorine, and a propoxy group, makes it a potential
intermediate in organic synthesis. Halogenated aromatic compounds are significant in the
development of pharmaceuticals, agrochemicals, and specialty materials due to their versatile
reactivity. This guide provides a summary of its known and inferred physical and chemical
properties, a plausible synthetic route, expected reactivity, and potential applications.

Physical and Chemical Properties

Quantitative experimental data for 4-Bromo-2-chloro-1-propoxybenzene is not readily
available. The following table summarizes its calculated molecular properties and provides
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estimated physical properties based on its precursor, 4-bromo-2-chlorophenol, and the
expected influence of the propoxy group. The addition of a propoxy group in place of a hydroxyl
group will increase the molecular weight, likely raise the boiling point, and decrease the density

and polarity.
Property Value Source/Basis
Molecular Formula CoH10BrCIO Calculated
Molecular Weight 249.53 g/mol Calculated
Likely a liquid at room
Appearance Inferred from analogs
temperature
- ) Estimated based on 4-bromo-
Boiling Point >235°C
2-chlorophenol (232-235 °C)
Melting Point Not available
_ Estimated based on 4-bromo-
Density <1.7 g/mL
2-chlorophenol (~1.7 g/mL)
- Insoluble in water; soluble in General property of similar
Solubility ] )
organic solvents aromatic ethers

Synthesis

The most direct and common method for the synthesis of 4-Bromo-2-chloro-1-
propoxybenzene is the Williamson ether synthesis.[1][2][3][4][5] This reaction involves the O-
alkylation of a phenol with an alkyl halide.

Synthetic Pathway

The synthesis would proceed by deprotonating the hydroxyl group of 4-bromo-2-chlorophenol
with a base to form a phenoxide, which then acts as a nucleophile to attack a propyl halide
(e.g., 1-bromopropane or 1-iodopropane) in an Sn2 reaction.
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Caption: Synthetic workflow for 4-Bromo-2-chloro-1-propoxybenzene.

Experimental Protocol (General)

Materials:

» 4-bromo-2-chlorophenol[6]

e 1-Bromopropane (or 1l-iodopropane)

¢ Potassium carbonate (or sodium hydride)

e Anhydrous solvent (e.g., acetone, DMF, or acetonitrile)

» Deionized water

« Organic extraction solvent (e.g., diethyl ether or ethyl acetate)
e Brine

e Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-
bromo-2-chlorophenol in the anhydrous solvent.

Add an excess of potassium carbonate (as a base) to the solution.
Add a stoichiometric equivalent or a slight excess of the propyl halide to the reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure.

Dissolve the residue in an organic extraction solvent and wash with deionized water and
then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation or column chromatography to yield pure 4-
Bromo-2-chloro-1-propoxybenzene.

Chemical Reactivity

The chemical reactivity of 4-Bromo-2-chloro-1-propoxybenzene is dictated by the substituted
benzene ring. The alkoxy group is an activating, ortho-, para-directing group for electrophilic
aromatic substitution, while the halogens are deactivating but also ortho-, para-directing.

Key Reactions:

o Electrophilic Aromatic Substitution: The benzene ring can undergo further substitution
reactions such as nitration, halogenation, sulfonation, and Friedel-Crafts alkylation/acylation.
[71[8][9] The position of the new substituent will be directed by the existing groups.
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» Nucleophilic Aromatic Substitution: The bromine and chlorine atoms are generally unreactive
towards nucleophilic substitution under standard conditions but can be displaced under
harsh conditions (high temperature and pressure) or through metal-catalyzed cross-coupling
reactions (e.g., Suzuki, Heck, Buchwald-Hartwig).

o Cleavage of the Ether Bond: The propoxy group can be cleaved under strongly acidic
conditions (e.g., with HBr or HI).
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Caption: Potential reactivity of 4-Bromo-2-chloro-1-propoxybenzene.

Potential Applications and Biological Activity

While no specific biological activities of 4-Bromo-2-chloro-1-propoxybenzene have been
reported, halogenated organic compounds are of great interest in drug discovery and
development.[10]

o Pharmaceutical Intermediate: This compound can serve as a building block for more
complex molecules with potential therapeutic applications. The bromine atom, in particular, is
useful for introducing further complexity via cross-coupling reactions.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1290242?utm_src=pdf-body-img
https://www.benchchem.com/product/b1290242?utm_src=pdf-body
https://www.benchchem.com/product/b1290242?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10622110/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Drug Discovery: Halogen atoms can modulate the pharmacokinetic and pharmacodynamic
properties of drug candidates, including metabolic stability, lipophilicity, and binding affinity.
[11]

+ Material Science: Halogenated aromatic compounds can be used as precursors for
polymers, liquid crystals, and other advanced materials.

The biological effects of halogenated benzenes can be varied, and some have been associated
with toxicity.[12][13] Any research into the biological activity of this compound should be
conducted with appropriate safety precautions.
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Caption: Hypothetical biological interaction of 4-Bromo-2-chloro-1-propoxybenzene.

Safety and Handling

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/publication/251470292_Biological_activities_of_natural_halogen_compounds
https://pubmed.ncbi.nlm.nih.gov/7718307/
https://pubmed.ncbi.nlm.nih.gov/20654369/
https://www.benchchem.com/product/b1290242?utm_src=pdf-body-img
https://www.benchchem.com/product/b1290242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety data for 4-Bromo-2-chloro-1-propoxybenzene is not available. However, based on its
precursor, 4-bromo-2-chlorophenol, and general knowledge of halogenated aromatic
compounds, the following precautions should be taken:

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles with side shields, and a lab coat.[14][15]

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of vapors. Avoid contact with skin and eyes.[15]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

» Toxicity: The toxicological properties have not been fully investigated. Halogenated phenols
are known to be irritants and can be toxic if swallowed or absorbed through the skin.[16][17]
[18] Assume this compound has similar or greater toxicity.

First Aid Measures (General Guidance):

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air.

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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